Cas no 82599-22-2 (Ditiomustine)

• Product name: Ditiomustine
• CAS No: 82599-22-2
• MF: C₁₀H₁₈Cl₂N₆O₄S₂
• MW: 421.323716640472
• CID: 873838

Ditiomustine Chemical and Physical Properties

Names and Identifiers

• Ditiomustine
• 3,3'-(Disulfanediyldi-2,1-ethanediyl)bis[1-(2-chloroethyl)-1-nitr osourea]
• CNCC
• I.C.I.G. 1325
• N,N'-Bis((2-chloroethyl)nitrosocarbamoyl)cystamine
• N,N'-Bis((2-chloroethyl)-N-nitrosocarbamoyl)cystamine
• Di((chloro-2-ethyl)-2-N-nitroso-N-carbamoyl)-N,N-cystamine
• 1,1'-Dithiodiethylenebis(3-(2-chloroethyl)-3-nitrosourea)
• 810O95170J
• Urea, 1,1'-dithiodiethylenebis(3-(2-chloroethyl)-3-nitroso-
• Ditiomustine [INN]
• BCNCC

• Inchi： 1S/C10H18Cl2N6O4S2/c11-1-5-17(15-21)9(19)13-3-7-23-24-8-4-14-10(20)18(16-22)6-2-12/h1-8H2,(H,13,19)(H,14,20)
• InChI Key： XWPCYYOZOJKYKQ-UHFFFAOYSA-N
• SMILES： ClCCN(C(NCCSSCCNC(N(CCCl)N=O)=O)=O)N=O
• BRN： 5158294

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 374
• XLogP3: 0.9
• Topological Polar Surface Area: 174